5-(4-Bromophenyl)-1-methyl-1H-imidazol-2-ylamine

• IUPAC Name: 5-(4-bromophenyl)-1-methylimidazol-2-amine
• InChI: InChI=1S/C10H10BrN3/c1-14-9(6-13-10(14)12)7-2-4-8(11)5-3-7/h2-6H,1H3,(H2,12,13)
• InChI Key: LWXZQJQVVDYSRU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1N)C2=CC=C(C=C2)Br
• Molecular Formula: C10H10BrN3
• Molecular Weight: 252.11 g/mol
• CAS No.: 787586-84-9

Description

5-(4-Bromophenyl)-1-methyl-1H-imidazol-2-ylamine is a useful research compound. Its molecular formula is C10H10BrN3 and its molecular weight is 252.115. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A study by Güzeldemirci and Küçükbasmacı (2010) reported the synthesis of new compounds bearing the imidazo[2,1-b]thiazole moiety, starting from 6-(4-bromophenyl)imidazo[2,1-b]thiazole-3-acetic acid hydrazide. These compounds exhibited promising antimicrobial activities against various bacterial and fungal strains, as well as antituberculosis activity against Mycobacterium tuberculosis H37Rv (ATCC 27294) (Güzeldemirci & Küçükbasmacı, 2010).

Anthelmintic and Anti-inflammatory Activities

Another research by Shetty, Khazi, and Ahn (2010) synthesized new compounds through the reaction of 4-(3,4dimethoxy-phenyl)-5-phenylsulfanyl-thiazol-2-ylamine with various phenacyl bromides, displaying significant anthelmintic and anti-inflammatory activities (Shetty, Khazi, & Ahn, 2010).

Antihypertensive Activity

Research by Sharma, Kohli, and Sharma (2010) involved synthesizing derivatives of 2-[(Substituted-phenyl amino)-phenyl-methyl]-1-[2'-(1H-tetrazol-5-yl) biphenyl-3-ylmethyl]-1H-benzoimidazol-5-ylamine, showing potent antihypertensive effects. These compounds were synthesized through various reactions, including cyclocondensation, and screened for their antihypertensive activity, indicating a potential for therapeutic applications in hypertension management (Sharma, Kohli, & Sharma, 2010).

OLEDs and Fluorescence Response

Wang et al. (2010) synthesized novel tetrahedral silicon-centered imidazolyl derivatives with high thermal stability, fluorescence with emission in the violet to blue region, and large HOMO-LUMO energy gaps. These characteristics suggest potential use as blue emitters or hole blocking materials in OLEDs, as well as distinguishable fluorescence responses with increasing Ag (I) ions, highlighting their utility in both electronic applications and chemical sensing (Wang et al., 2010).